Cas no 784142-98-9 (1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-, ethyl ester
• CAS No: 784142-98-9
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• CID: 1792069
• PubChem ID: 57428256
• Update Time: 2025-04-21

1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-, ethyl ester
• SCHEMBL4489852
• 784142-98-9
• DA-02798

• Inchi： 1S/C13H13BrN2O2/c1-3-18-13(17)12-8-11(15-16(12)2)9-5-4-6-10(14)7-9/h4-8H,3H2,1-2H3
• InChI Key： BNQFPAOQKXUTGU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=C(C(=O)OCC)N(C)N=1

Computed Properties

• Exact Mass: 308.01604g/mol
• Monoisotopic Mass: 308.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų